Cas no 1001939-58-7 ((8-Methylquinolin-4-yl)methanamine)

• Product Name: (8-Methylquinolin-4-yl)methanamine
• CAS No: 1001939-58-7
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 4822300
• Update Time: 2025-06-13

(8-Methylquinolin-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (8-methylquinolin-4-yl)methanamine
• (8-Methylquinolin-4-yl)methanamine

• Inchi： 1S/C11H12N2/c1-8-3-2-4-10-9(7-12)5-6-13-11(8)10/h2-6H,7,12H2,1H3
• InChI Key： ICTIGETYLJGRLP-UHFFFAOYSA-N
• SMILES： N1C=CC(CN)=C2C=CC=C(C)C=12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on (8-Methylquinolin-4-yl)methanamine

Introduction to (8-Methylquinolin-4-yl)methanamine (CAS No. 1001939-58-7)

(8-Methylquinolin-4-yl)methanamine, identified by its Chemical Abstracts Service number CAS No. 1001939-58-7, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry and drug development.

The compound belongs to the quinoline family, a class of organic compounds characterized by a bicyclic structure consisting of a benzene ring fused to a pyridine ring. The presence of a methyl group at the 8-position and an amine functional group at the 4-position introduces specific reactivity and biological activity, making it a valuable scaffold for further chemical modifications and biological studies.

In recent years, there has been growing interest in quinoline derivatives due to their broad spectrum of biological activities. These derivatives have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The structural features of (8-Methylquinolin-4-yl)methanamine make it an attractive candidate for further investigation into its pharmacological properties.

One of the most compelling aspects of this compound is its potential as a precursor for more complex pharmacophores. The quinoline core provides a stable framework that can be modified through various chemical reactions, such as alkylation, acylation, and functional group interconversions. These modifications can lead to the development of novel compounds with enhanced biological activity and improved pharmacokinetic profiles.

Recent studies have highlighted the importance of quinoline derivatives in the development of targeted therapies. For instance, certain quinoline-based compounds have been investigated for their ability to inhibit specific enzymes or receptors involved in disease pathways. The amine group in (8-Methylquinolin-4-yl)methanamine provides a handle for further derivatization, allowing researchers to tailor the compound's properties to specific therapeutic needs.

The synthesis of (8-Methylquinolin-4-yl)methanamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions, cyclization processes, and functional group transformations. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to achieve the desired product with minimal side reactions.

From a computational chemistry perspective, (8-Methylquinolin-4-yl)methanamine has been studied using various modeling techniques to predict its biological activity and interactions with biological targets. Molecular docking simulations have been particularly useful in identifying potential binding sites on proteins and understanding the mechanisms of action for this compound. These computational studies provide valuable insights that guide experimental design and optimization efforts.

The pharmacological evaluation of (8-Methylquinolin-4-yl)methanamine has revealed several interesting properties. In vitro assays have shown that this compound exhibits moderate activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. Additionally, preliminary in vivo studies have indicated that it may have anti-inflammatory effects, making it a candidate for further investigation in chronic inflammatory diseases.

Future research directions for (8-Methylquinolin-4-yl)methanamine include exploring its role in drug discovery pipelines and developing novel derivatives with enhanced therapeutic efficacy. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are essential to fully realize the potential of this compound. By leveraging interdisciplinary approaches, researchers can accelerate the discovery and development of new drugs based on this promising scaffold.

In conclusion, (8-Methylquinolin-4-yl)methanamine (CAS No. 1001939-58-7) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further study and development into novel therapeutic agents. As research continues to uncover new applications for quinoline derivatives, compounds like this will play a crucial role in advancing drug discovery efforts worldwide.